Cas no 2490430-12-9 ({2-(2-aminoethyl)aminoethyl}2-(piperazin-1-yl)ethylamine dihydrochloride)

• Product Name: {2-(2-aminoethyl)aminoethyl}2-(piperazin-1-yl)ethylamine dihydrochloride
• CAS No: 2490430-12-9
• MF: C₁₀H₂₇Cl₂N₅
• MW: 288.26087975502
• MDL: MFCD32853036
• CID: 5670001
• PubChem ID: 165785906
• Update Time: 2025-05-20

{2-(2-aminoethyl)aminoethyl}2-(piperazin-1-yl)ethylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• {2-[(2-aminoethyl)amino]ethyl}[2-(piperazin-1-yl)ethyl]amine dihydrochloride
• 2490430-12-9
• EN300-27126456
• {2-(2-aminoethyl)aminoethyl}2-(piperazin-1-yl)ethylamine dihydrochloride

• MDL： MFCD32853036
• Inchi： 1S/C10H25N5.2ClH/c11-1-2-12-3-4-13-5-8-15-9-6-14-7-10-15;;/h12-14H,1-11H2;2*1H
• InChI Key： YROVMXBBOQFEDT-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCNCCNCCN)CCNCC1

Computed Properties

• Exact Mass: 287.1643513g/mol
• Monoisotopic Mass: 287.1643513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 136
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4Ų

Additional information on {2-(2-aminoethyl)aminoethyl}2-(piperazin-1-yl)ethylamine dihydrochloride

Introduction to {2-(2-aminoethyl)aminoethyl}2-(piperazin-1-yl)ethylamine dihydrochloride (CAS No. 2490430-12-9)

{2-(2-aminoethyl)aminoethyl}2-(piperazin-1-yl)ethylamine dihydrochloride} is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2490430-12-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its dual amino functional groups and a piperazine moiety, contribute to its potential as a pharmacological agent.

The compound's structure is characterized by a series of interconnected ethylene and piperazine rings, which are flanked by amino groups. This configuration allows for diverse interactions with biological targets, including enzymes and receptors. The presence of the piperazine ring, in particular, is noteworthy as it is a common pharmacophore in many drugs due to its ability to form hydrogen bonds and interact with various binding sites. This structural attribute makes {2-(2-aminoethyl)aminoethyl}2-(piperazin-1-yl)ethylamine dihydrochloride a versatile candidate for further exploration in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Studies have shown that the dual amino groups in {2-(2-aminoethyl)aminoethyl}2-(piperazin-1-yl)ethylamine dihydrochloride can engage in multiple hydrogen bonding interactions, which is crucial for stabilizing the compound's binding to biological targets. Additionally, the piperazine ring can undergo conformational changes that enhance its ability to fit into specific binding pockets within proteins.

In the realm of drug discovery, the development of novel scaffolds that combine different pharmacophoric elements is essential for overcoming resistance and improving therapeutic efficacy. The structural features of {2-(2-aminoethyl)aminoethyl}2-(piperazin-1-yl)ethylamine dihydrochloride make it an attractive candidate for such endeavors. Its ability to interact with multiple targets suggests that it could be developed into a multitargeted drug, addressing several therapeutic needs simultaneously.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Piperazine derivatives are well-known for their activity against various neurological conditions due to their ability to modulate neurotransmitter systems. The presence of the piperazine ring in {2-(2-aminoethyl)aminoethyl}2-(piperazin-1-yl)ethylamine dihydrochloride hints at its potential as a precursor for drugs that can interact with serotonin receptors, dopamine pathways, or other critical neurotransmitter systems.

Furthermore, the compound's dual amino groups provide opportunities for further derivatization, allowing researchers to fine-tune its properties for specific applications. By modifying these functional groups, scientists can alter the compound's solubility, bioavailability, and metabolic stability, making it more suitable for different therapeutic contexts. This flexibility is particularly valuable in drug development, where optimizing these properties is often crucial for achieving clinical success.

Another area where {2-(2-aminoethyl)aminoethyl}2-(piperazin-1-yl)ethylamine dihydrochloride shows promise is in oncology research. Recent studies have highlighted the importance of targeting specific signaling pathways in cancer cells to inhibit their growth and proliferation. The structural features of this compound suggest that it could interfere with key oncogenic pathways by binding to relevant enzymes or receptors. This potential makes it an intriguing candidate for further investigation as an anticancer agent.

The synthesis of {2-(2-aminoethyl)aminoethyl}2-(piperazin-1-yl)ethylamine dihydrochloride also presents an interesting challenge for synthetic chemists. The need to construct the complex framework while maintaining high purity and yield requires innovative synthetic strategies. Advances in synthetic methodologies have made it possible to access such intricate molecules more efficiently than ever before, opening up new possibilities for drug discovery.

In conclusion, {2-(2-aminoethyl)aminoethyl}2-(piperazin-1-yl)ethylamine dihydrochloride (CAS No. 2490430-12-9) is a compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further exploration in drug development. As research continues to uncover new applications and synthetic strategies for this molecule, it is likely to play an important role in the advancement of medicinal chemistry and the treatment of various diseases.